Cas no 885573-62-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate
• CAS No: 885573-62-6
• MF: C₁₆H₁₀ClNO₅
• MW: 331.707303524017
• CID: 6598411
• PubChem ID: 132788133
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 885573-62-6
• EN300-6515066
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate

• Inchi： 1S/C16H10ClNO5/c1-22-13-7-6-9(17)8-12(13)16(21)23-18-14(19)10-4-2-3-5-11(10)15(18)20/h2-8H,1H3
• InChI Key： AMOHWMUSTPYEGL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC

Computed Properties

• Exact Mass: 331.0247501g/mol
• Monoisotopic Mass: 331.0247501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate (CAS No. 885573-62-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate, with the CAS number 885573-62-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, including a substituted benzoate moiety and a 1,3-dioxoisoindole core. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate is composed of a central isoindole ring system with two ketone groups at positions 1 and 3. The benzoate substituent is attached to the nitrogen atom of the isoindole ring and is further modified with a chlorine atom at position 5 and a methoxy group at position 2. These substituents play crucial roles in modulating the compound's reactivity, solubility, and biological activity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate has demonstrated potent antioxidant activity. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be considered for clinical development.

In terms of safety and toxicity, initial studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be advanced to clinical trials.

The synthetic route for preparing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-methoxybenzoate involves several steps. The synthesis typically begins with the formation of the isoindole core through a cyclization reaction between an appropriate amine and an acid chloride. Subsequent functionalization steps are then employed to introduce the benzoate substituent and other desired modifications. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 5-chloro - 2 - methoxybenzoate extend beyond its anti-inflammatory and antioxidant properties. Recent research has also explored its use as a potential anticancer agent. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell survival and proliferation. These findings suggest that it may have therapeutic potential in treating certain types of cancer.

In conclusion, 1 , 3 - d iox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 5 - chlor o - 2 - meth oxybe n zo ate (CAS No. 885573 -6 2 -6 ) is a multifaceted compound with promising therapeutic applications in various fields of medicine. Its unique chemical structure endows it with anti-inflammatory , antioxidant , and anticancer properties , making it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound holds significant potential to contribute to the advancement of medical science .